Cas no 82633-14-5 (Benzaldehyde, 8-quinolinylhydrazone)

• Product Name: Benzaldehyde, 8-quinolinylhydrazone
• CAS No: 82633-14-5
• MF: C₁₆H₁₃N₃
• MW: 247.294523000717
• CID: 687343
• PubChem ID: 9585022
• Update Time: 2025-06-12

Benzaldehyde, 8-quinolinylhydrazone Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 8-quinolinylhydrazone
• AKOS001591483
• N-[(E)-benzylideneamino]quinolin-8-amine
• benzaldehyde quinolin-8-ylhydrazone
• 82633-14-5
• 8P-851
• 8-[(E)-2-(phenylmethylidene)hydrazin-1-yl]quinoline

• Inchi： 1S/C16H13N3/c1-2-6-13(7-3-1)12-18-19-15-10-4-8-14-9-5-11-17-16(14)15/h1-12,19H/b18-12+
• InChI Key： KVBAKISPEJCLJV-LDADJPATSA-N
• SMILES： N(C1=CC=CC2=CC=CN=C21)/N=C/C1C=CC=CC=1

Computed Properties

• Exact Mass: 247.110947427g/mol
• Monoisotopic Mass: 247.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Color/Form: NA
• Density: 1.1±0.1 g/cm3
• Boiling Point: 435.2±27.0 °C at 760 mmHg
• Flash Point: 286.8±32.9 °C

Benzaldehyde, 8-quinolinylhydrazone Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on Benzaldehyde, 8-quinolinylhydrazone

Benzaldehyde, 8-quinolinylhydrazone (CAS No. 82633-14-5): A Comprehensive Overview in Modern Chemical Research

The compound Benzaldehyde, 8-quinolinylhydrazone (CAS No. 82633-14-5) represents a fascinating intersection of organic chemistry and pharmaceutical innovation. This heterocyclic hydrazone derivative has garnered significant attention in recent years due to its versatile applications and promising biological activities. As a chemical entity, it combines the aromatic stability of benzaldehyde with the functional richness of the quinoline scaffold, making it a valuable candidate for further exploration in medicinal chemistry and synthetic organic chemistry.

In the realm of chemical synthesis, Benzaldehyde, 8-quinolinylhydrazone serves as a versatile intermediate. Its molecular structure, characterized by a benzaldehyde moiety linked to an 8-quinolinylhydrazone core, allows for diverse functionalization and derivatization. This flexibility has enabled researchers to explore its potential in the development of novel agrochemicals, dyes, and advanced materials. The compound's ability to undergo various chemical transformations while maintaining its core structure makes it an attractive building block for complex synthetic pathways.

From a pharmaceutical perspective, Benzaldehyde, 8-quinolinylhydrazone has shown remarkable promise in preliminary studies. Its quinoline derivative component is well-known for its bioactivity, particularly in the context of antimicrobial and anti-inflammatory properties. Recent research has highlighted its potential as a precursor for developing novel therapeutic agents targeting resistant bacterial strains and chronic inflammatory conditions. The benzaldehyde moiety further contributes to its pharmacological profile by enhancing solubility and bioavailability, making it an ideal candidate for drug formulation.

The synthesis of Benzaldehyde, 8-quinolinylhydrazone typically involves the condensation of benzaldehyde with an appropriate hydrazine derivative under controlled conditions. This reaction is often catalyzed by acidic or basic media to ensure high yield and purity. The choice of hydrazine reagent can be tailored to introduce additional functional groups or modify the quinoline scaffold, thereby expanding the compound's utility in various applications. Advanced synthetic methodologies, such as microwave-assisted synthesis and flow chemistry, have further optimized the production process, making it more efficient and scalable.

In recent years, computational chemistry has played a pivotal role in understanding the molecular interactions of Benzaldehyde, 8-quinolinylhydrazone. Molecular modeling studies have revealed insights into its binding affinity with biological targets, providing a rational basis for designing more effective derivatives. These computational approaches have been complemented by experimental validations through X-ray crystallography and NMR spectroscopy, confirming the structural integrity and conformational preferences of the compound.

The biological activity of Benzaldehyde, 8-quinolinylhydrazone has been extensively studied in vitro and in vivo. Preliminary findings suggest that it exhibits potent antimicrobial effects against Gram-positive bacteria and fungi, making it a promising candidate for developing new antimicrobial agents. Additionally, its anti-inflammatory properties have been observed in cell culture models, indicating potential therapeutic benefits in managing chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The compound's mechanism of action remains an area of active investigation. Early studies suggest that it may interfere with bacterial cell wall synthesis and fungal ergosterol biosynthesis, contributing to its antimicrobial efficacy. Furthermore, its ability to modulate inflammatory pathways may involve interactions with key signaling molecules such as NF-κB and MAPKs. These findings highlight the need for further research to elucidate the precise mechanisms underlying its biological effects.

Industrial applications of Benzaldehyde, 8-quinolinylhydrazone are also emerging beyond pharmaceuticals. Its unique photophysical properties make it suitable for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices. Additionally, its role as a ligand in catalytic systems has been explored for enhancing reaction efficiencies in industrial processes. These diverse applications underscore the compound's broad utility across multiple scientific disciplines.

The future direction of research on Benzaldehyde, 8-quinolinylhydrazone is promising and multifaceted. Efforts are underway to develop more potent derivatives with improved pharmacokinetic profiles through structure-activity relationship (SAR) studies. Advances in green chemistry principles are also being integrated into its synthesis to minimize environmental impact while maintaining high yields. Collaborative efforts between academia and industry are expected to accelerate the translation of laboratory findings into commercial products.

In conclusion, Benzaldehyde, 8-quinolinylhydrazone (CAS No. 82633-14-5) stands out as a remarkable chemical entity with significant potential across pharmaceuticals, materials science, and industrial applications. Its unique structural features and versatile reactivity make it a valuable tool for researchers seeking innovative solutions in their respective fields. As our understanding of its properties continues to evolve through interdisciplinary research efforts，its impact on science and technology is poised to grow even further。